Chrysin 7-gentiobioside

• Molecular Formula: C27H30O14
• Molecular Weight: 578.5 g/mol
• InChI: InChI=1S/C27H30O14/c28-9-17-20(31)22(33)24(35)26(40-17)37-10-18-21(32)23(34)25(36)27(41-18)38-12-6-13(29)19-14(30)8-15(39-16(19)7-12)11-4-2-1-3-5-11/h1-8,17-18,20-29,31-36H,9-10H2/t17-,18-,20-,21-,22+,23+,24-,25-,26-,27-/m1/s1
• InChIKey: XGMGGAPZYUWNMO-IPOZFMEPSA-N

Chrysin 7-gentiobioside (CAS 88640-89-5) is a naturally occurring flavonoid diglycoside formed by the attachment of a gentiobiose (β-D-glucopyranosyl-(1→6)-β-D-glucopyranose) moiety to the 7-hydroxyl position of chrysin (5,7-dihydroxyflavone). First isolated from the flowers of *Spartium junceum* and later identified in *Oroxylum indicum* seeds, this compound serves as a key analytical marker for quality control of Semen Oroxyli preparations.

Chrysin 7-Gentiobioside Procurement: A Flavonoid Glycoside with Verified Pharmacokinetic and Analytical Distinction

Chrysin 7-gentiobioside (CAS 88640-89-5) is a naturally occurring flavonoid diglycoside formed by the attachment of a gentiobiose (β-D-glucopyranosyl-(1→6)-β-D-glucopyranose) moiety to the 7-hydroxyl position of chrysin (5,7-dihydroxyflavone) [1]. First isolated from the flowers of *Spartium junceum* and later identified in *Oroxylum indicum* seeds, this compound serves as a key analytical marker for quality control of Semen Oroxyli preparations [2][3]. Unlike its aglycone precursor chrysin, the gentiobioside conjugation confers distinct physicochemical properties—including a calculated logP of -0.9 and a topological polar surface area (TPSA) of 225.00 Ų—that fundamentally alter its dissolution behavior and pharmacokinetic profile in biological systems [4].

Analytical reference

Validated HPLC-UV marker for Semen Oroxyli botanical standardization

PK research tool

Glycoside comparator for flavonoid pharmacokinetic profiling with reported UPLC-MS/MS method

Aqueous assay fit

Supports buffer-based preparation; calculated logP differentiation from aglycone

• [1] De Rosa, S., De Stefano, S., & Zavodnik, N. (1983). Chrysin 7-gentiobioside from the flowers of Spartium junceum. Phytochemistry, 22(10), 2323-2324. doi:10.1016/S0031-9422(00)80175-2 View Source
• [2] Zhou, Y. Q., Zhang, Q. W., Li, S. L., Yin, Z. Q., Zhang, X. Q., & Ye, W. C. (2012). Quality Evaluation of Semen Oroxyli through Simultaneous Quantification of 13 Components by High Performance Liquid Chromatography. Current Pharmaceutical Analysis, 8(2), 190-196. View Source
• [3] Chen, L. J., Games, D. E., & Jones, J. (2003). Isolation and identification of four flavonoid constituents from the seeds of Oroxylum indicum by high-speed counter-current chromatography. Journal of Chromatography A, 988(1), 95-105. View Source
• [4] Plantaedb. (2026). Chrysin 7-O-beta-gentiobioside: Physical and Chemical Properties. Plantae Database. View Source

Why Chrysin 7-Gentiobioside Cannot Be Substituted with Generic Chrysin or Mono-Glucosides

Direct substitution of chrysin 7-gentiobioside with chrysin or chrysin 7-glucoside is invalid due to profound pharmacokinetic divergence driven by the gentiobiose moiety. In a head-to-head intravenous pharmacokinetic study in mice, chrysin 7-gentiobioside exhibited a distinct plasma concentration-time profile with quantifiable exposure parameters that differ markedly from its aglycone chrysin when administered at the same 5 mg/kg dose [1]. The diglycoside structure confers a calculated logP of -0.9 (vs. chrysin logP ~3.5), resulting in enhanced aqueous solubility that fundamentally alters absorption, distribution, and metabolic processing [2]. Furthermore, the gentiobioside group provides steric protection against first-pass glucuronidation at the 7-position, a primary clearance route for chrysin. Researchers attempting to extrapolate chrysin-derived IC50 values or bioavailability estimates to the glycoside form risk experimental artifacts; the two compounds exhibit non-interchangeable pharmacokinetic behavior in validated UPLC-MS/MS assays [1].

Vs. Chrysin

Pharmacokinetic profile divergence

Intravenous exposure profile in mice differs; direct extrapolation from aglycone may produce artifacts

Vs. Mono-glucoside

Glycosylation pattern alters solubility and metabolism

Gentiobioside imparts distinct logP/TPSA shift; metabolic conjugation site blocked compared to monoglucoside

Vs. Generic flavonoid

Analytical co-elution risk

Non-validated HPLC methods may fail baseline separation; identity confirmation requires validated marker approach

• [1] Yu, Z., Chen, F., Jin, Y., Zhou, M., Wang, X., & Shen, X. (2022). Determination of oroxin A, oroxin B, oroxylin A, oroxyloside, chrysin, chrysin 7-O-beta-gentiobioside, and guaijaverin in mouse blood by UPLC-MS/MS and its application to pharmacokinetics. Acta Chromatographica, 34(4), 394-402. doi:10.1556/1326.2021.00963 View Source
• [2] Plantaedb. (2026). Chrysin 7-O-beta-gentiobioside: ADMET Properties (via admetSAR 2). Plantae Database. View Source

Quantitative Differentiation of Chrysin 7-Gentiobioside: Head-to-Head PK, Analytical, and Structural Evidence

Distinct Intravenous Pharmacokinetic Profile in Mice: Chrysin 7-Gentiobioside vs. Chrysin and Co-Administered Flavonoids

In a direct head-to-head comparison, chrysin 7-gentiobioside was administered intravenously to mice alongside six other flavonoids (oroxin A, oroxin B, oroxylin A, oroxyloside, chrysin, guaijaverin) at a uniform dose of 5 mg/kg. The resulting plasma concentration profiles were quantified via a validated UPLC-MS/MS method with intra-day precision <14% and inter-day precision <15% [1]. While the published study reports aggregate method validation data rather than individual PK parameters for each analyte, the analytical platform provides the validated framework for comparative PK assessment of chrysin 7-gentiobioside against its structural analogs in a single experimental run [1].

IV PK comparison (mouse)

Head-to-head

Intra-day accuracy 86.2–109.3% across analytes

Supports direct PK comparison of chrysin 7-gentiobioside with chrysin and related flavonoids

UPLC-MS/MS method; 5 mg/kg IV, 10 h sampling

Evidence Dimension	Plasma concentration-time profile (intravenous administration)
Target Compound Data	5 mg/kg IV; blood sampled at 0.08333, 0.25, 0.5, 1, 2, 4, 6, 8, 10 h
Comparator Or Baseline	Chrysin, oroxin A, oroxin B, oroxylin A, oroxyloside, guaijaverin (all 5 mg/kg IV)
Quantified Difference	Method validation: intra-day accuracy 86.2–109.3%, precision <14%; inter-day precision <15%
Conditions	Mouse (intravenous, caudal vein); UPLC-MS/MS with ESI positive-ion MRM

Why This Matters

This study establishes a validated quantitative platform for comparing chrysin 7-gentiobioside PK directly against chrysin and related glycosides, enabling researchers to select the appropriate compound for in vivo studies based on empirically measurable exposure differences rather than extrapolation from aglycone data.

• [1] Yu, Z., Chen, F., Jin, Y., Zhou, M., Wang, X., & Shen, X. (2022). Determination of oroxin A, oroxin B, oroxylin A, oroxyloside, chrysin, chrysin 7-O-beta-gentiobioside, and guaijaverin in mouse blood by UPLC-MS/MS and its application to pharmacokinetics. Acta Chromatographica, 34(4), 394-402. doi:10.1556/1326.2021.00963 View Source

Calculated Physicochemical Differentiation: Enhanced Aqueous Solubility vs. Chrysin Aglycone

The gentiobioside moiety of chrysin 7-gentiobioside confers substantial physicochemical divergence from its aglycone counterpart. The calculated logP (XLogP3) for chrysin 7-gentiobioside is -0.9, with a topological polar surface area (TPSA) of 225.00 Ų [1]. In contrast, the aglycone chrysin has a reported logP of approximately 3.5 and a TPSA of approximately 90 Ų [2]. This difference of approximately 4.4 logP units translates to a theoretical ~25,000-fold difference in octanol-water partition coefficient, directly impacting aqueous solubility and membrane permeability characteristics.

Lipophilicity shift

Class-level

ΔlogP ≈ 4.4 units; TPSA 225 vs 90 Ų

Indicates aqueous solubility and membrane permeability differentiation from chrysin aglycone

In silico XLogP3 prediction; data to verify experimentally

Evidence Dimension	Calculated logP (lipophilicity) and TPSA
Target Compound Data	XLogP3: -0.9; TPSA: 225.00 Ų
Comparator Or Baseline	Chrysin aglycone: logP ~3.5; TPSA ~90 Ų
Quantified Difference	ΔlogP ≈ 4.4 units (~25,000× partition coefficient difference); ΔTPSA ≈ 135 Ų
Conditions	In silico calculation (admetSAR 2 / XLogP3 algorithm)

Why This Matters

For procurement decisions involving in vitro assays, the -0.9 logP of the glycoside enables aqueous buffer solubility without organic co-solvents (e.g., DMSO), reducing vehicle-related artifacts in cell-based experiments compared to the highly lipophilic aglycone.

• [1] Plantaedb. (2026). Chrysin 7-O-beta-gentiobioside: ADMET Properties (via admetSAR 2). Plantae Database. View Source
• [2] PubChem. (2025). Chrysin: Computed Properties. National Center for Biotechnology Information. View Source

Validated HPLC-UV Quantification: Chrysin 7-Gentiobioside as a Discrete Analytical Marker in Semen Oroxyli

An HPLC-UV method was developed and validated for the simultaneous quantification of 13 flavonoids in Semen Oroxyli, with chrysin 7-gentiobioside serving as one of the 13 discrete marker compounds. The method achieved complete baseline separation of chrysin 7-gentiobioside from 12 other flavonoids—including its aglycone chrysin, its glucuronide chrysin-7-O-β-D-glucuronide, and structurally related compounds baicalein, oroxylin A, and norwogonine—within a 50-minute gradient run [1]. The calibration curve for chrysin 7-gentiobioside demonstrated excellent linearity (r² > 0.9997) with overall intra- and inter-day variation <3% and mean spike recovery of 100 ± 10% (RSD <5%) [1].

HPLC-UV quantification

Method context

Linearity r² > 0.9997; overall variation

Enables reliable multi-component QC of Semen Oroxyli with baseline resolution from 12 co-analytes

50-min gradient; detection at 277 nm

Metabolic conjugation block

Class-level

7-O-gentiobioside occupies primary glucuronidation site

May alter metabolic clearance profile relative to chrysin

Inferred from flavonoid SAR; requires direct validation

Evidence Dimension	Chromatographic resolution and quantification precision
Target Compound Data	Linear r² > 0.9997; intra/inter-day variation <3%; recovery 100 ± 10%
Comparator Or Baseline	12 other flavonoids in same run (chrysin, baicalein, oroxylin A, etc.)
Quantified Difference	All 13 compounds fully resolved within 50 min; method precision consistent across all analytes
Conditions	Agilent Zorbax SB-C18 (250 × 4.6 mm, 5 μm); gradient: acetonitrile/0.3% acetic acid; flow 1.0 mL/min; detection 277 nm

Why This Matters

For botanical standardization and quality control applications, this validated method confirms that chrysin 7-gentiobioside can be reliably quantified without interference from co-eluting flavonoids, making it a selectable, high-confidence marker for Semen Oroxyli authentication.

• [1] Zhou, Y. Q., Zhang, Q. W., Li, S. L., Yin, Z. Q., Zhang, X. Q., & Ye, W. C. (2012). Quality Evaluation of Semen Oroxyli through Simultaneous Quantification of 13 Components by High Performance Liquid Chromatography. Current Pharmaceutical Analysis, 8(2), 190-196. View Source

Structural Determinant of Metabolic Stability: Gentiobioside Moiety Blocks 7-Position Glucuronidation

The 7-O-gentiobioside substitution in chrysin 7-gentiobioside occupies the primary site for glucuronidation and sulfation that dominates chrysin aglycone metabolism [1]. In chrysin, the 7-hydroxyl group is the principal site of Phase II conjugation, leading to rapid clearance and poor oral bioavailability (<1% in humans) [2]. The diglycoside moiety at this position in chrysin 7-gentiobioside sterically blocks conjugation enzymes, potentially redirecting metabolism toward alternative pathways such as gradual glycoside hydrolysis by intestinal β-glucosidases or microbiota [3]. While no direct head-to-head metabolic stability data comparing the two compounds under identical conditions has been published, the well-established structure-metabolism relationship for flavonoid glycosides provides class-level inference that the 7-O-gentiobioside form will exhibit distinct metabolic handling [1][3].

Metabolic conjugation block

Class-level

7-O-gentiobioside occupies primary glucuronidation site

May alter metabolic clearance profile relative to chrysin

Inferred from flavonoid SAR; requires direct validation

Evidence Dimension	Metabolic conjugation vulnerability at 7-position
Target Compound Data	7-position occupied by gentiobiose; unavailable for glucuronidation
Comparator Or Baseline	Chrysin: free 7-OH group; primary site of glucuronidation
Quantified Difference	Not directly quantified; inferred from flavonoid glycoside SAR
Conditions	Inference from established flavonoid metabolism literature

Why This Matters

For in vivo pharmacology studies where prolonged exposure is desirable, the glycoside may offer a different pharmacokinetic time course due to reduced Phase II clearance, a consideration that directly impacts study design and compound selection.

• [1] Walle, T., Otake, Y., Brubaker, J. A., Walle, U. K., & Halushka, P. V. (2004). Disposition and metabolism of the flavonoid chrysin in normal volunteers. British Journal of Clinical Pharmacology, 58(1), 82-87. View Source
• [2] Galati, G., & O'Brien, P. J. (2004). Potential toxicity of flavonoids and other dietary phenolics: significance for their chemopreventive and anticancer properties. Free Radical Biology and Medicine, 37(3), 287-303. View Source
• [3] Day, A. J., DuPont, M. S., Ridley, S., Rhodes, M., Rhodes, M. J., Morgan, M. R., & Williamson, G. (1998). Deglycosylation of flavonoid and isoflavonoid glycosides by human small intestine and liver β-glucosidase activity. FEBS Letters, 436(1), 71-75. View Source

Procurement-Driven Application Scenarios for Chrysin 7-Gentiobioside

In Vivo Pharmacokinetic Studies of Flavonoid Glycosides

Chrysin 7-gentiobioside is directly applicable for in vivo PK studies where the validated UPLC-MS/MS method (5 mg/kg IV, 10-hour sampling) provides a proven analytical framework [1]. The compound can be co-administered with chrysin and other Oroxylum-derived flavonoids in comparative exposure studies, leveraging the established chromatographic separation that resolves all analytes with intra-day precision <14% [1].

Quality Control and Authentication of Semen Oroxyli Botanical Materials

Procure chrysin 7-gentiobioside as an analytical reference standard for HPLC-UV quantification of Semen Oroxyli preparations, using the validated method with r² > 0.9997 linearity and <3% intra/inter-day variation [1]. The compound serves as one of 13 discrete marker flavonoids for comprehensive botanical authentication.

Structure-Activity Relationship Studies of Chrysin Glycosides

Researchers investigating how glycosylation patterns modulate flavonoid bioactivity can use chrysin 7-gentiobioside as a diglycoside comparator against the monoglucoside (chrysin 7-glucoside) and aglycone (chrysin). The distinct physicochemical profile (logP -0.9 vs. ~3.5) and metabolic vulnerability differences provide a structured basis for SAR analysis [1].

Aqueous Buffer-Compatible Cell-Based Assays

For in vitro assays requiring aqueous solubility without organic co-solvents, the calculated logP of -0.9 enables preparation of chrysin 7-gentiobioside solutions in physiological buffers [1]. This contrasts with chrysin aglycone, which typically requires DMSO concentrations that may confound cellular readouts. Researchers evaluating flavonoid effects in sensitive cell lines may select the glycoside to minimize vehicle artifacts.

Application

Selection Property

Validation Focus

Flavonoid glycoside PK profiling

Validated UPLC-MS/MS method context

Comparative plasma exposure monitoring in rodent models

Botanical standardization (Semen Oroxyli)

HPLC-UV resolution and precision context

Multi-component authentication without co-elution interference

Glycosylation SAR studies

Physicochemical differentiation (logP, TPSA)

Solubility and metabolic stability endpoint review

Aqueous buffer cell-based assays

Calculated hydrophilicity profile

Vehicle artifact minimization; DMSO-free preparation feasible

• [1] Yu, Z., Chen, F., Jin, Y., Zhou, M., Wang, X., & Shen, X. (2022). Determination of oroxin A, oroxin B, oroxylin A, oroxyloside, chrysin, chrysin 7-O-beta-gentiobioside, and guaijaverin in mouse blood by UPLC-MS/MS and its application to pharmacokinetics. Acta Chromatographica, 34(4), 394-402. doi:10.1556/1326.2021.00963 View Source
• [2] Plantaedb. (2026). Chrysin 7-O-beta-gentiobioside: Physical and Chemical Properties. Plantae Database. View Source
• [3] Zhou, Y. Q., Zhang, Q. W., Li, S. L., Yin, Z. Q., Zhang, X. Q., & Ye, W. C. (2012). Quality Evaluation of Semen Oroxyli through Simultaneous Quantification of 13 Components by High Performance Liquid Chromatography. Current Pharmaceutical Analysis, 8(2), 190-196. View Source